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In-depth Technical Guide: Glycotriosyl
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycotriosyl glutamine is a synthetic glycopeptide analogue that has been identified as a

nephritogenoside. Its primary characterized biological effect is the induction of focal

glomerulonephritis (FGN) and the appearance of myeloid bodies in the epithelial cells of

podocytes in rat models. This technical guide provides a summary of the available chemical

and physical properties of Glycotriosyl glutamine and outlines a general experimental

framework for its use in nephrology research.

Chemical Structure and Properties
Glycotriosyl glutamine is a complex molecule consisting of a glutamine residue glycosylated

with a trisaccharide moiety.

Systematic Name: 2-amino-5-[[2,3,4-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-

yl]oxymethyl]oxan-5-yl]oxy]pentanamide
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A summary of the known quantitative data for Glycotriosyl glutamine is presented in Table 1.

Property Value Reference

Molecular Formula C₂₃H₄₀N₂O₁₈

Molecular Weight 632.57 g/mol

CAS Number 83235-86-3

Relative Density 1.73 g/cm³

Synonyms Triglc-gln

Note: Further experimental data regarding properties such as solubility, melting point, boiling

point, and pKa are not readily available in the public domain.

Experimental Protocols
The primary reported application of Glycotriosyl glutamine is in the experimental induction of

focal glomerulonephritis in animal models. While a specific, detailed protocol for Glycotriosyl
glutamine is not available in the reviewed literature, a general methodology can be inferred

from studies inducing FGN with other synthetic glycopeptides.

General Workflow for Induction of Focal
Glomerulonephritis (FGN)
The following diagram outlines a generalized experimental workflow for inducing FGN in a rat

model using a synthetic glycopeptide like Glycotriosyl glutamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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